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Compound of Interest

Compound Name:
2-Isopropylthiazole-4-carboxylic

acid

Cat. No.: B104407 Get Quote

CAS Number: 234445-61-5

This technical guide provides a comprehensive overview of 2-Isopropylthiazole-4-carboxylic
acid, a heterocyclic compound of interest to researchers, scientists, and professionals in drug

development. Due to the limited availability of specific experimental data for this particular

isomer, this paper combines known properties with proposed experimental protocols based on

established chemical principles for thiazole derivatives.

Chemical and Physical Properties
2-Isopropylthiazole-4-carboxylic acid is a solid organic compound with the molecular formula

C₇H₉NO₂S.[1] Its chemical structure features a thiazole ring substituted with an isopropyl group

at the 2-position and a carboxylic acid group at the 4-position. The presence of these functional

groups suggests its potential for various chemical reactions and biological interactions.
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Property Value Source

CAS Number 234445-61-5 [1]

Molecular Formula C₇H₉NO₂S [1]

Molecular Weight 171.22 g/mol

Physical Form Solid [1]

IUPAC Name
2-isopropyl-1,3-thiazole-4-

carboxylic acid
[1]

Storage Temperature 2-8°C, sealed in dry conditions [1]

Synthesis of 2-Isopropylthiazole-4-carboxylic acid:
A Proposed Experimental Protocol
While a specific, detailed protocol for the synthesis of 2-Isopropylthiazole-4-carboxylic acid
is not readily available in published literature, a plausible route can be designed based on the

well-established Hantzsch thiazole synthesis. This method involves the condensation of an α-

haloketone with a thioamide.

Proposed Synthesis Workflow:

Starting Materials

Reaction Intermediate Final Step Final ProductEthyl 2-chloroacetoacetate

Condensation

Isothiobutyramide

Ethyl 2-isopropylthiazole-4-carboxylateHantzsch Synthesis HydrolysisBase or Acid 2-Isopropylthiazole-4-carboxylic acid
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Caption: Proposed Hantzsch synthesis of 2-Isopropylthiazole-4-carboxylic acid.
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Detailed Methodology:

Step 1: Synthesis of Ethyl 2-isopropylthiazole-4-carboxylate (Hantzsch Condensation)

Reactants:

Ethyl 2-chloroacetoacetate (1 equivalent)

Isothiobutyramide (1 equivalent)

Solvent: Ethanol or a similar polar protic solvent.

Procedure:

Dissolve isothiobutyramide in ethanol in a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer.

Add ethyl 2-chloroacetoacetate to the solution.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress

should be monitored by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel.

Step 2: Hydrolysis of Ethyl 2-isopropylthiazole-4-carboxylate

Reactants:

Ethyl 2-isopropylthiazole-4-carboxylate (1 equivalent)

Base (e.g., Sodium Hydroxide or Lithium Hydroxide) or Acid (e.g., Hydrochloric Acid)

Solvent: A mixture of water and a miscible organic solvent like methanol or

tetrahydrofuran.
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Procedure (Base Hydrolysis):

Dissolve the ethyl ester intermediate in a mixture of methanol and water.

Add a solution of sodium hydroxide and stir the mixture at room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Acidify the reaction mixture with a suitable acid (e.g., HCl) to precipitate the carboxylic

acid.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Potential Biological Activities and Applications
While specific biological data for 2-Isopropylthiazole-4-carboxylic acid is scarce, the broader

class of thiazole and thiazole-4-carboxylic acid derivatives has demonstrated a wide range of

pharmacological activities. This suggests that the target compound could be a valuable scaffold

for drug discovery.

Anticancer Activity: Many thiazole derivatives have been investigated as potential anticancer

agents. Their mechanisms of action often involve the inhibition of key enzymes in cancer cell

signaling pathways.

Antimicrobial Activity: The thiazole ring is a core component of several antimicrobial drugs.

Thiazole carboxylic acids may exhibit antibacterial and antifungal properties.

Anti-inflammatory Activity: Certain thiazole derivatives have shown anti-inflammatory effects,

potentially through the inhibition of inflammatory mediators.

Proposed Experimental Workflow for Biological
Screening
For researchers interested in investigating the biological potential of 2-Isopropylthiazole-4-
carboxylic acid, the following general screening workflow is proposed.
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Primary Screening

Secondary Screening & Mechanism of Action

2-Isopropylthiazole-4-carboxylic acid

Cytotoxicity Assay
(e.g., MTT on cancer cell lines)

Antimicrobial Assay
(e.g., MIC determination)

Anti-inflammatory Assay
(e.g., NO production in macrophages)

Target Identification
(e.g., Kinase profiling)

If active

In vivo Studies
(e.g., Xenograft models)
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Caption: A general workflow for the biological screening of 2-Isopropylthiazole-4-carboxylic
acid.

General Experimental Protocols:

1. Cytotoxicity Assay (MTT Assay)

Objective: To assess the cytotoxic effect of the compound on cancer cell lines.

Methodology:

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of 2-Isopropylthiazole-4-carboxylic acid for a

specified period (e.g., 48-72 hours).
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Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate to allow the formation of formazan crystals by viable cells.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Calculate the cell viability as a percentage of the untreated control and determine the IC₅₀

value.

2. Antimicrobial Assay (Minimum Inhibitory Concentration - MIC)

Objective: To determine the lowest concentration of the compound that inhibits the visible

growth of a microorganism.

Methodology:

Prepare a serial dilution of 2-Isopropylthiazole-4-carboxylic acid in a suitable broth

medium in a 96-well plate.

Inoculate each well with a standardized suspension of the test microorganism (bacteria or

fungi).

Incubate the plate under appropriate conditions (temperature and time) for the specific

microorganism.

Visually inspect the wells for turbidity to determine the MIC, which is the lowest

concentration of the compound where no growth is observed.

3. Anti-inflammatory Assay (Nitric Oxide Production)

Objective: To evaluate the potential of the compound to inhibit the production of the

inflammatory mediator nitric oxide (NO).

Methodology:

Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.
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Pre-treat the cells with different concentrations of 2-Isopropylthiazole-4-carboxylic acid.

Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) to induce NO

production.

After incubation, collect the cell supernatant.

Measure the amount of nitrite (a stable product of NO) in the supernatant using the Griess

reagent.

Determine the inhibitory effect of the compound on NO production by comparing it to the

LPS-stimulated control.

Conclusion
2-Isopropylthiazole-4-carboxylic acid represents a chemical scaffold with potential for further

investigation in drug discovery and development. While specific experimental data for this

compound is limited, this guide provides a solid foundation for researchers by outlining its

chemical properties, a plausible synthetic route, and a strategic workflow for exploring its

biological activities. The methodologies and information presented here, based on the well-

documented chemistry and pharmacology of related thiazole derivatives, should facilitate future

research into this promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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